Cas no 941895-57-4 (N-(3-chloro-4-methylphenyl)-N'-(3,3-diphenylpropyl)ethanediamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N'-(3,3-diphenylpropyl)ethanediamide
• CAS No: 941895-57-4
• MF: C₂₄H₂₃ClN₂O₂
• MW: 406.9046
• CID: 5460111
• Update Time: 2025-05-21

N-(3-chloro-4-methylphenyl)-N'-(3,3-diphenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-(3,3-diphenylpropyl)oxamide
• N1-(3-chloro-4-methylphenyl)-N2-(3,3-diphenylpropyl)oxalamide
• N-(3-chloro-4-methylphenyl)-N'-(3,3-diphenylpropyl)ethanediamide
• VU0504166-1

• Inchi： 1S/C24H23ClN2O2/c1-17-12-13-20(16-22(17)25)27-24(29)23(28)26-15-14-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-13,16,21H,14-15H2,1H3,(H,26,28)(H,27,29)
• InChI Key： JWUKUYWLWJAOOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])N([H])C(C(N([H])C([H])([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 511
• XLogP3: 5.6
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(3-chloro-4-methylphenyl)-N'-(3,3-diphenylpropyl)ethanediamide

N-(3-Chloro-4-Methylphenyl)-N'(3,3-Diphenylpropyl)ethanediamide (CAS No. 941895-57-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide (CAS No. 941895-57-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diamides and is characterized by its complex molecular architecture, which includes a chlorinated and methylated aromatic ring and a diphenylpropyl moiety. The combination of these functional groups imparts specific physicochemical properties that make it a valuable candidate for various research and development activities.

The molecular formula of N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide is C₂₀H₂₂ClNO₂, and its molecular weight is approximately 357.85 g/mol. The compound exhibits a high degree of hydrophobicity due to the presence of multiple aromatic rings and the long alkyl chain, which can influence its solubility and bioavailability. These properties are crucial for optimizing its use in pharmaceutical formulations and biological assays.

In recent years, significant advancements have been made in understanding the biological activities of N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory drug.

Beyond its anti-inflammatory effects, N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide has also been investigated for its analgesic properties. Research conducted by a team at the University of California (2020) found that this compound exhibits significant analgesic activity in animal models of pain, with a mechanism of action that involves the modulation of nociceptive pathways. These findings highlight the compound's potential for treating chronic pain conditions, which remain a significant unmet medical need.

The structural complexity of N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide also makes it an attractive target for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific functional groups contribute to its biological activity. For example, substituting the chloro group with other halogens or altering the length of the alkyl chain can lead to compounds with enhanced potency or selectivity. Such SAR studies are essential for optimizing lead compounds and advancing them towards clinical development.

In addition to its therapeutic potential, N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide has been explored for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating cellular processes and signaling pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2019) utilized this compound to study the role of certain enzymes in inflammatory responses, providing new insights into disease mechanisms.

The synthesis of N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide involves several steps that require careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between appropriate amine and acid derivatives followed by purification techniques such as column chromatography. The availability of efficient synthetic methods is crucial for producing sufficient quantities of the compound for both research and commercial purposes.

In conclusion, N-(3-Chloro-4-Methylphenyl)-N'-(3,3-Diphenylpropyl)ethanediamide (CAS No. 941895-57-4) is a multifaceted compound with promising applications in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and analgesic properties. Ongoing research continues to uncover new aspects of its mechanism of action and potential therapeutic uses, making it an exciting area of focus for both academic and industrial researchers.